5-HYDROXY-4-METHYLHEXANOICACIDDELTA-LACTONE
5-HYDROXY-4-METHYLHEXANOICACIDDELTA-LACTONE
4-Methyl-5-hexanolide belongs to the class of organic compounds known as delta valerolactones. These are cyclic organic compounds containing an oxan-2- one moiety. 4-Methyl-5-hexanolide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 4-methyl-5-hexanolide is primarily located in the cytoplasm. Outside of the human body, 4-methyl-5-hexanolide can be found in milk and milk products. This makes 4-methyl-5-hexanolide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
10413-18-0
VCID:
VC0082303
InChI:
InChI=1S/C7H12O2/c1-5-3-4-7(8)9-6(5)2/h5-6H,3-4H2,1-2H3
SMILES:
CC1CCC(=O)OC1C
Molecular Formula:
C7H12O2
Molecular Weight:
128.17 g/mol
5-HYDROXY-4-METHYLHEXANOICACIDDELTA-LACTONE
CAS No.: 10413-18-0
Main Products
VCID: VC0082303
Molecular Formula: C7H12O2
Molecular Weight: 128.17 g/mol
| CAS No. | 10413-18-0 |
|---|---|
| Product Name | 5-HYDROXY-4-METHYLHEXANOICACIDDELTA-LACTONE |
| Molecular Formula | C7H12O2 |
| Molecular Weight | 128.17 g/mol |
| IUPAC Name | 5,6-dimethyloxan-2-one |
| Standard InChI | InChI=1S/C7H12O2/c1-5-3-4-7(8)9-6(5)2/h5-6H,3-4H2,1-2H3 |
| Standard InChIKey | HAXARIVGMMVELD-UHFFFAOYSA-N |
| SMILES | CC1CCC(=O)OC1C |
| Canonical SMILES | CC1CCC(=O)OC1C |
| Density | 1.020-1.242 |
| Physical Description | Liquid Colourless to yellow liquid; Minty fruit-like aroma |
| Description | 4-Methyl-5-hexanolide belongs to the class of organic compounds known as delta valerolactones. These are cyclic organic compounds containing an oxan-2- one moiety. 4-Methyl-5-hexanolide is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 4-methyl-5-hexanolide is primarily located in the cytoplasm. Outside of the human body, 4-methyl-5-hexanolide can be found in milk and milk products. This makes 4-methyl-5-hexanolide a potential biomarker for the consumption of this food product. |
| Solubility | Slightly soluble in water Soluble (in ethanol) |
| Synonyms | 5-HYDROXY-4-METHYLHEXANOICACIDDELTA-LACTONE |
| PubChem Compound | 544628 |
| Last Modified | Nov 11 2021 |
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